![molecular formula C11H11N3S B139225 2-(4'-Isothiocyanatobenzyl)imidazoline CAS No. 130262-94-1](/img/structure/B139225.png)
2-(4'-Isothiocyanatobenzyl)imidazoline
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Overview
Description
2-(4'-Isothiocyanatobenzyl)imidazoline, also known as IBZI, is a chemical compound that has been widely studied for its potential applications in scientific research. IBZI is a derivative of imidazoline and is known for its ability to bind to alpha-2 adrenergic receptors.
Mechanism of Action
2-(4'-Isothiocyanatobenzyl)imidazoline acts as an agonist for alpha-2 adrenergic receptors, which are G protein-coupled receptors. When this compound binds to these receptors, it activates a signaling pathway that leads to the inhibition of neurotransmitter release and a decrease in blood pressure.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been demonstrated to decrease the release of norepinephrine and other neurotransmitters, leading to a reduction in sympathetic nervous system activity. Additionally, this compound has been shown to have analgesic properties and may be useful in the treatment of pain.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4'-Isothiocyanatobenzyl)imidazoline in lab experiments is its specificity for alpha-2 adrenergic receptors. This allows researchers to study the effects of alpha-2 receptor activation without affecting other receptor systems. However, one limitation of this compound is its relatively short half-life, which may limit its usefulness in certain experiments.
Future Directions
There are several future directions for research on 2-(4'-Isothiocyanatobenzyl)imidazoline. One area of interest is the development of more potent and selective alpha-2 adrenergic receptor agonists. Additionally, this compound may have potential applications in the treatment of pain and other conditions related to sympathetic nervous system activity. Further research is needed to fully understand the potential of this compound in these areas.
Synthesis Methods
The synthesis of 2-(4'-Isothiocyanatobenzyl)imidazoline involves the reaction of 4-isothiocyanatobenzyl chloride with imidazole in the presence of a base. The resulting product is purified through column chromatography and characterized using various spectroscopic methods.
Scientific Research Applications
2-(4'-Isothiocyanatobenzyl)imidazoline has been studied for its potential applications in various scientific research areas, including neuroscience, pharmacology, and physiology. It has been shown to have an affinity for alpha-2 adrenergic receptors, which are involved in the regulation of neurotransmitter release and blood pressure.
Properties
130262-94-1 | |
Molecular Formula |
C11H11N3S |
Molecular Weight |
217.29 g/mol |
IUPAC Name |
2-[(4-isothiocyanatophenyl)methyl]-4,5-dihydro-1H-imidazole |
InChI |
InChI=1S/C11H11N3S/c15-8-14-10-3-1-9(2-4-10)7-11-12-5-6-13-11/h1-4H,5-7H2,(H,12,13) |
InChI Key |
RUXDSTKVMLGBTO-UHFFFAOYSA-N |
SMILES |
C1CN=C(N1)CC2=CC=C(C=C2)N=C=S |
Canonical SMILES |
C1CN=C(N1)CC2=CC=C(C=C2)N=C=S |
130262-94-1 | |
synonyms |
2-(4'-isothiocyanatobenzyl)imidazoline 2-IBI |
Origin of Product |
United States |
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